Ethyl 4-chlorothiazole-5-carboxylate
Description
Ethyl 4-chlorothiazole-5-carboxylate is a useful research compound. Its molecular formula is C6H6ClNO2S and its molecular weight is 191.64 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions Ethyl 4-chlorothiazole-5-carboxylate has been used in the synthesis of various derivatives and compounds in organic chemistry. For example, it has been involved in the synthesis of thieno[2,3-d]thiazoles, 4H-pyrrolo-[2,3-d]thiazole, 2H-pyrazolo[3,4-d]thiazole, and isoxazolo[3,4-d]thiazole derivatives (Athmani, Farhat, & Iddon, 1992). These chemical reactions typically involve the protection of aldehyde groups and nucleophilic displacement to produce various heterocyclic compounds.
Photophysical and Photoreactivity Studies this compound has been explored for its photophysical properties and photochemical reactivity. In one study, it was shown that certain derivatives of this compound are singlet-oxygen sensitizers, indicating their potential in photodynamic therapy or organic synthesis (Amati et al., 2010).
Molecular Modifications and Antimicrobial Studies this compound derivatives have been synthesized and tested for antimicrobial activities. For instance, a study found that ethyl 2-amino-4-methylthiazole-5-carboxylate and its derivatives showed antimicrobial activities against various strains of bacteria and fungi (Desai, Bhatt, & Joshi, 2019). Such studies are significant for developing new antimicrobial agents.
Applications in Synthesis of Central Nervous System Active Compounds There has been research on the use of similar compounds in synthesizing central nervous system active compounds. Ethyl 5-oxo-2,5-dihydroisoxazole-4-carboxylate, a related compound, has been used to produce various substitution products that have shown effects on motor control in mice, although they are relatively toxic (Hung, Janowski, & Prager, 1985).
Properties
IUPAC Name |
ethyl 4-chloro-1,3-thiazole-5-carboxylate |
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InChI |
InChI=1S/C6H6ClNO2S/c1-2-10-6(9)4-5(7)8-3-11-4/h3H,2H2,1H3 |
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InChI Key |
SVKUSYRTZMFDEM-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
CCOC(=O)C1=C(N=CS1)Cl |
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| Source | PubChem | |
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Molecular Formula |
C6H6ClNO2S |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID20608946 |
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| Record name | Ethyl 4-chloro-1,3-thiazole-5-carboxylate | |
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Molecular Weight |
191.64 g/mol |
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| Source | PubChem | |
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CAS No. |
444909-55-1 |
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| Record name | Ethyl 4-chloro-1,3-thiazole-5-carboxylate | |
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